Cas no 2171909-28-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid
• CAS No: 2171909-28-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5792468
• PubChem ID: 165811791
• Update Time: 2025-06-12

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1484999
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4-methoxybenzoic acid
• 2171909-28-5
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-16(25(30)29-24-13-17(34-2)11-12-22(24)26(31)32)14-28-27(33)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,14-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NTHJZCZQDOITHD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=C(C=CC=1C(=O)O)OC)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic Acid (CAS No. 2171909-28-5): An In-depth Overview

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid (CAS No. 2171909-28-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-amino acid derivative, is characterized by its unique structural features and potential applications in drug development and bioconjugation reactions.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule. The 4-methoxybenzoic acid moiety, on the other hand, imparts additional functional groups that can be exploited for further chemical modifications and conjugations.

Recent studies have highlighted the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the Fmoc group and the 4-methoxybenzoic acid moiety work synergistically to enhance the compound's binding affinity and selectivity towards the target enzyme.

In another notable study, researchers at a leading pharmaceutical company explored the use of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid as a building block for constructing novel prodrugs. The prodrug approach involves modifying the active drug molecule to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability. The Fmoc group was found to be particularly useful in this context, as it can be selectively removed under physiological conditions, releasing the active drug moiety.

The structural versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid also makes it an attractive candidate for bioconjugation reactions. Bioconjugation involves linking small molecules or drugs to larger biomolecules such as proteins or antibodies to create targeted therapeutic agents. The 4-methoxybenzoic acid moiety provides a convenient handle for conjugation through its carboxylic acid functional group, which can be readily activated for coupling reactions with various biomolecules.

Moreover, the compound's stability under various conditions is another key advantage. Studies have shown that 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid remains stable in both aqueous and organic solvents, making it suitable for a wide range of synthetic protocols. This stability is crucial for maintaining the integrity of the molecule during multi-step syntheses and purification processes.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methoxybenzoic acid (CAS No. 2171909-28-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its stability and reactivity, make it an ideal candidate for developing novel therapeutics and bioconjugates. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.